Cas no 34624-81-2 (Phenol,2,6-bis(1,1-dimethylethyl)-4-(1-methyl-1-phenylethyl)-)

• Product Name: Phenol,2,6-bis(1,1-dimethylethyl)-4-(1-methyl-1-phenylethyl)-
• CAS No: 34624-81-2
• MF: C₂₃H₃₂O
• MW: 324.499587059021
• CID: 308643
• PubChem ID: 161829
• Update Time: 2025-04-19

Phenol,2,6-bis(1,1-dimethylethyl)-4-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,6-bis(1,1-dimethylethyl)-4-(1-methyl-1-phenylethyl)-
• 2,6-ditert-butyl-4-(2-phenylpropan-2-yl)phenol
• 2,6-Bis(1,1-dimethylethyl)-4-(1-methyl-1-phenylethyl)phenol
• 2,6-Bis(tert-butyl)-4-(1-methyl-1-phenylethyl)phenol
• 2,6-di-tert-butyl-4-(2-phenylpropan-2-yl)phenol
• AI3-27951
• Mon 0585
• NS00029700
• AKOS024342189
• SCHEMBL3235680
• Monsanto 585
• DTXSID60188196
• 2,6-Ditert-butyl-4-(1-methyl-1-phenylethyl)phenol #
• Phenol, 2,6-bis(1,1-dimethylethyl)-4-(1-methyl-1-phenylethyl)-
• 2,6-di-t-butyl-4-cumylphenol
• MON-0585
• EINECS 252-121-5
• UNII-6YSV3CF74W
• 6YSV3CF74W
• CHEMBL2205137
• 34624-81-2
• ROEHFIIRMUXFRR-UHFFFAOYSA-N
• Q65653484
• 2,6-Bis(t-butyl)-4-(dimethylbenzyl)phenol
• RO 11-2602

• Inchi： 1S/C23H32O/c1-21(2,3)18-14-17(15-19(20(18)24)22(4,5)6)23(7,8)16-12-10-9-11-13-16/h9-15,24H,1-8H3
• InChI Key： ROEHFIIRMUXFRR-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(C)(C)C)C(C)(C)C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 324.24546
• Monoisotopic Mass: 324.245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 371.4°Cat760mmHg
• Flash Point: 168.8°C
• Refractive Index: 1.528
• PSA: 20.23